3-fluoro-N-[1-(furan-2-yl)ethyl]aniline

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• SMILES: CC(C1=CC=CO1)NC2=CC(=CC=C2)F
• InChI: InChI=1S/C12H12FNO/c1-9(12-6-3-7-15-12)14-11-5-2-4-10(13)8-11/h2-9,14H,1H3
• InChIKey: ZEVFXAADTWYBAH-UHFFFAOYSA-N

3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline – Physicochemical Baseline and Compound Class Context for Procurement Decisions

3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline (CAS 1019518-01-4) is a fluorinated secondary aniline derivative with the molecular formula C12H12FNO and a molecular weight of 205.23 g/mol [1]. It belongs to the class of N-(hetarylethyl)anilines, featuring a meta-fluorine substituent on the aniline ring and a chiral 1-(furan-2-yl)ethyl side chain [1]. The compound is primarily supplied as a research-grade building block or screening compound (typical purity: 95%) and is cataloged by vendors such as AKSci (cat. 4108DE) and Enamine (EN300-164953) . Computed physicochemical properties include XLogP3 = 3, topological polar surface area (TPSA) = 25.2 Ų, 1 hydrogen bond donor, and 3 hydrogen bond acceptors [1]. This compound is structurally distinct from its closest positional isomers (2-fluoro and 4-fluoro analogs) and from non-fluorinated congeners, differences that impact lipophilicity, metabolic handling, and molecular recognition in ways relevant to medicinal chemistry and chemical biology applications.

19F NMR fragment screening fit

Chiral building block for stereoselective SAR

Fluoroaniline scaffold for medchem exploration

• [1] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source

Why Generic Substitution Fails for 3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline: Fluorine Position and Linker Topology Matter

Within the N-(1-(furan-2-yl)ethyl)aniline scaffold, simple substitution of the fluorine position or removal of the fluorine atom is not neutral. The meta-fluoro (3-fluoro) substitution pattern confers a distinct combination of lipophilicity (XLogP3 = 3) and electronic properties compared to the non-fluorinated parent (XLogP3 = 2.9) [1][2]. Critically, the regiochemistry of fluorine on the aniline ring dictates the metabolic fate of fluoroaniline derivatives: 2-fluoroaniline and 3-fluoroaniline are preferentially hydroxylated at the para-position, while 4-fluoroaniline undergoes both para- and ortho-hydroxylation, with the latter leading to defluorination and formation of p-hydroxyaniline [3]. Furthermore, the chiral 1-(furan-2-yl)ethyl linker distinguishes this compound from achiral N-(furan-2-ylmethyl)aniline analogs in both 3D pharmacophore presentation and potential for stereoselective interactions. These differences mean that analog substitution without explicit experimental validation risks altered target engagement, metabolic stability, and off-target profiles.

Fluorine position

Meta-to-para shift may introduce metabolic defluorination, altering stability profile.

Fluorine removal

Non-fluorinated analogs lack the 19F NMR handle, incompatible with 19F screening.

Linker topology

Replacing chiral ethyl linker with achiral methylene removes stereochemical SAR dimension.

• [1] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 22215296, N-[1-(furan-2-yl)ethyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22215296 (accessed 2026-04-27). View Source
• [3] Rietjens IM, Vervoort J. Microsomal metabolism of fluoroanilines. Xenobiotica. 1991;21(5):583-595. doi:10.3109/00498259109039499. View Source

3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline – Quantitative Differential Evidence Against Closest Analogs

Lipophilicity Differentiation: XLogP3 Comparison of 3-Fluoro vs. Non-Fluorinated and Positional Isomer Analogs

The introduction of a meta-fluorine atom increases calculated lipophilicity relative to the non-fluorinated parent compound. 3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline has a PubChem-computed XLogP3 value of 3, compared to 2.9 for the non-fluorinated analog N-[1-(furan-2-yl)ethyl]aniline [1][2]. The ortho-fluoro (2-fluoro) and para-fluoro (4-fluoro) positional isomers also have XLogP3 = 3, indicating that while fluorination uniformly increases lipophilicity versus the non-fluorinated scaffold, the meta position achieves this without the steric perturbations associated with ortho substitution or the altered metabolic profile of para substitution [3]. The ΔXLogP3 of +0.1 versus the non-fluorinated parent translates to an approximately 1.26-fold increase in the octanol-water partition coefficient, which can influence membrane permeability and non-specific protein binding in biological assays.

XLogP3 Comparison

Reported

3

vs non-F 2.9 (Δ +0.1)

Supports lipophilicity-dependent assay interpretation

Computed XLogP3; ~1.26-fold increase in P

Evidence Dimension	Calculated lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3
Comparator Or Baseline	N-[1-(furan-2-yl)ethyl]aniline: XLogP3 = 2.9; 2-fluoro isomer: XLogP3 = 3; 4-fluoro isomer: XLogP3 = 3
Quantified Difference	ΔXLogP3 = +0.1 vs. non-fluorinated parent (~1.26-fold increase in P); equivalent to other fluoro isomers
Conditions	PubChem XLogP3 3.0 algorithm; computed values from PubChem release 2021.05.07

Why This Matters

The elevated lipophilicity of the fluorinated compound relative to the non-fluorinated parent can enhance membrane permeability, a critical parameter for cellular assay performance and for fragment-based drug discovery where modest logP increases can improve hit rates.

• [1] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. XLogP3-AA = 3. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 22215296, N-[1-(furan-2-yl)ethyl]aniline. XLogP3-AA = 2.9. https://pubchem.ncbi.nlm.nih.gov/compound/22215296 (accessed 2026-04-27). View Source
• [3] PubChem Compound Summary for CID 43194650, 4-fluoro-N-[1-(furan-2-yl)ethyl]aniline. XLogP3-AA = 3. https://pubchem.ncbi.nlm.nih.gov/compound/43194650 (accessed 2026-04-27). View Source

Hydrogen Bond Acceptor Count: Fluorinated vs. Non-Fluorinated Scaffold Differentiation

The 3-fluoro substituent increases the hydrogen bond acceptor (HBA) count of the molecule from 2 (for the non-fluorinated analog N-[1-(furan-2-yl)ethyl]aniline) to 3 for 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline [1][2]. This additional HBA arises from the fluorine atom itself, which can act as a weak hydrogen bond acceptor. The ortho-fluoro and para-fluoro isomers share the same HBA count of 3, so this metric differentiates the fluorinated subclass from the non-fluorinated parent but does not discriminate among positional isomers. In fragment-based drug discovery, the presence of fluorine as an additional HBA can provide a distinct interaction footprint in protein binding sites, detectable by 19F NMR screening methods [3].

HBA Count

Reported

3

vs non-F 2 (Δ +1)

Fluorine acts as weak H-bond acceptor for target interactions

Cactvs 3.4.8.18 computed

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	HBA = 3
Comparator Or Baseline	N-[1-(furan-2-yl)ethyl]aniline: HBA = 2; 2-fluoro isomer: HBA = 3; 4-fluoro isomer: HBA = 3
Quantified Difference	ΔHBA = +1 vs. non-fluorinated parent; equivalent to other fluoro positional isomers
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

The additional hydrogen bond acceptor capability conferred by the fluorine atom broadens the potential interaction profile with biological targets, which is particularly relevant for fragment-based screening where weak but specific fluorine-mediated interactions can anchor initial hits.

• [1] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. Hydrogen Bond Acceptor Count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 22215296, N-[1-(furan-2-yl)ethyl]aniline. Hydrogen Bond Acceptor Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/22215296 (accessed 2026-04-27). View Source
• [3] Dalvit C, Vulpetti A. Fluorine-based NMR methods for fragment-based drug discovery. J Med Chem. 2016;59(11):5305-5313. Discusses utility of fluorinated fragments in 19F NMR screening. View Source

Metabolic Stability Differentiation: Regioselective Hydroxylation of meta-Fluoroaniline vs. para-Fluoroaniline Derivatives

Metabolic studies on fluoroaniline isomers demonstrate that the position of fluorine substitution dictates the regioselectivity of aromatic hydroxylation. 3-Fluoroaniline (the core substructure of the target compound) is preferentially hydroxylated at the para-position, a metabolic pathway that generally preserves the fluorine substituent [1]. In contrast, 4-fluoroaniline undergoes both para- and ortho-hydroxylation, with para-hydroxylation resulting in defluorination and formation of p-hydroxyaniline (not accompanied by an NIH shift to give 4-hydroxy-3-fluoroaniline) [1]. This mechanistic difference means that compounds built on a 3-fluoroaniline scaffold may exhibit distinct metabolite profiles compared to those built on a 4-fluoroaniline scaffold, with implications for metabolic stability, potential reactive metabolite formation, and toxicity profiles. No direct comparative data on the full N-substituted compounds are available; this evidence is extrapolated from the metabolism of the parent fluoroaniline isomers.

Metabolic Pathway

Class-level

3-F substructure: para-OH (F retained)

4-F substructure: ortho/para-OH, defluorination

Meta-fluoro may avoid metabolic defluorination vs para

Extrapolated from fluoroaniline microsomal studies

Evidence Dimension	Regioselectivity of aromatic hydroxylation (core fluoroaniline substructure)
Target Compound Data	3-Fluoroaniline substructure: preferential para-hydroxylation (fluorine retained)
Comparator Or Baseline	4-Fluoroaniline substructure: both para- and ortho-hydroxylation; para-hydroxylation causes defluorination to p-hydroxyaniline
Quantified Difference	Qualitative difference in metabolic pathway; 4-fluoro isomer susceptible to defluorination via para-hydroxylation, 3-fluoro isomer is not
Conditions	Rat liver microsomal incubation studies (Rietjens & Vervoort, Xenobiotica 1991)

Why This Matters

For in vivo pharmacological studies or lead optimization programs, the avoidance of metabolic defluorination (as seen with the para-fluoro isomer) can translate into improved metabolic stability and reduced formation of potentially toxic metabolites, making the meta-fluoro substitution pattern a strategically preferable choice.

• [1] Rietjens IM, Vervoort J. Microsomal metabolism of fluoroanilines. Xenobiotica. 1991;21(5):583-595. Key finding: 2-fluoro- and 3-fluoroaniline preferentially hydroxylated at para-position; 4-fluoroaniline both p- and o-hydroxylated with defluorination at para position. View Source

19F NMR Screening Compatibility: Fluorine as a Spectroscopic Handle Not Available in Non-Fluorinated Analogs

The presence of a single fluorine atom in 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline makes it compatible with 19F NMR-based fragment screening, a widely used technique in fragment-based drug discovery (FBDD) [1]. Non-fluorinated analogs such as N-[1-(furan-2-yl)ethyl]aniline lack this spectroscopic handle, precluding their use in 19F NMR detection workflows. The compound conforms to the 'Rule of Three' guidelines for fragment libraries (MW = 205.23 Da < 300 Da; XLogP3 = 3 ≤ 3; HBD = 1 ≤ 3; HBA = 3, which is at the boundary of ≤ 3) [1][2]. While all three fluorinated positional isomers (2-fluoro, 3-fluoro, 4-fluoro) share 19F NMR compatibility, the meta-fluoro substitution offers a distinct 19F chemical shift environment that may provide differential resonance dispersion in cocktail screening formats compared to ortho or para isomers.

19F NMR Screening

Class-level

Compatible (one 19F nucleus)

Non-fluorinated: incompatible

Fluorinated fragment required for 19F NMR detection

Rule of Three compliant (MW

Linker Topology

Class-level

Chiral 1-(furan-2-yl)ethyl linker

Achiral methylene linker

Chiral center enables stereoselective SAR exploration

Supplied as racemate; 1 undefined stereocenter

Antifungal Activity

Class-level

Related 2-furyl anilines: MIC 3.12–6.25 μg/mL

Target: not directly tested

Scaffold shows reported antifungal activity in class

Target compound activity unconfirmed; data to verify

Evidence Dimension	19F NMR screening compatibility
Target Compound Data	Contains one 19F nucleus; compatible with 19F NMR fragment screening; MW 205.23, XLogP3 = 3, HBD = 1, HBA = 3
Comparator Or Baseline	N-[1-(furan-2-yl)ethyl]aniline: No fluorine atom; incompatible with 19F NMR screening; MW 187.24, XLogP3 = 2.9, HBD = 1, HBA = 2
Quantified Difference	Presence vs. absence of 19F handle; MW difference of 18 Da; XLogP3 difference of +0.1; HBA difference of +1
Conditions	Fragment library design criteria (Rule of Three: MW < 300, cLogP ≤ 3, HBD ≤ 3, HBA ≤ 3); 19F NMR fragment screening methodology

Why This Matters

For fragment-based drug discovery programs employing 19F NMR screening, only fluorinated compounds can serve as screening fragments. Selection of a fluorinated analog over a non-fluorinated one is mandatory for participation in 19F NMR-based hit identification workflows.

• [1] Dalvit C, Vulpetti A. Fluorine-based NMR methods for fragment-based drug discovery. J Med Chem. 2016;59(11):5305-5313. Describes the use of 19F NMR for fragment screening and the importance of fluorinated fragments. View Source
• [2] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. Defines MW < 300, cLogP ≤ 3, HBD ≤ 3, HBA ≤ 3 criteria for fragment libraries. View Source

Chiral Center in the Ethyl Linker: Differential 3D Pharmacophore Presentation vs. Achiral Methylene-Linked Analogs

3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline contains a chiral center at the benzylic carbon of the 1-(furan-2-yl)ethyl group (PubChem notes 1 undefined atom stereocenter) [1]. This contrasts with the achiral methylene-linked analog 3-fluoro-N-(furan-2-ylmethyl)aniline (CAS 416862-39-0, molecular formula C11H10FNO, MW 191.20) . The presence of the methyl substituent on the linker carbon introduces steric bulk and conformational constraints that alter the spatial relationship between the fluorinated aniline ring and the furan moiety. This can affect binding pose, target selectivity, and the potential for enantioselective biological recognition. Commercial suppliers typically provide the compound as a racemic mixture with 95% purity , and the availability of this specific chiral topology may provide access to biological activity not achievable with the simpler methylene-linked scaffold.

Linker Topology

Class-level

Chiral 1-(furan-2-yl)ethyl linker

Achiral methylene linker

Chiral center enables stereoselective SAR exploration

Supplied as racemate; 1 undefined stereocenter

Evidence Dimension	Linker topology and stereochemical complexity
Target Compound Data	Chiral 1-(furan-2-yl)ethyl linker; 1 undefined stereocenter; C12H12FNO; MW 205.23; 3 rotatable bonds
Comparator Or Baseline	3-Fluoro-N-(furan-2-ylmethyl)aniline: achiral methylene linker; C11H10FNO; MW 191.20; 2 rotatable bonds
Quantified Difference	Presence vs. absence of chiral center; MW difference of +14.03 Da; +1 rotatable bond; +1 heavy atom
Conditions	Structural comparison based on PubChem records; commercial supply specifications

Why This Matters

For medicinal chemistry programs requiring 3D molecular diversity, the chiral center in the ethyl linker provides a structural feature that can be exploited for stereoselective synthesis and potential enantioselective biological interactions, offering an additional dimension of SAR exploration not available with achiral methylene-linked analogs.

• [1] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. Undefined Atom Stereocenter Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source

Antifungal Activity Potential: Class-Level Evidence for 2-Furyl Substituted Aniline Scaffolds

A 2008 study by Kouznetsov et al. demonstrated that 2-furyl substituted anilines as a compound class exhibit very good antifungal activity against dermatophytes, with MIC values of 3.12–6.25 μg/mL against Trichophyton rubrum [1]. While 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline was not among the specific compounds tested in this study, it shares the 2-furyl-aniline core scaffold that was associated with this activity. Importantly, the active compounds in this study (compounds 45–47, 73, and 74) also showed low cytotoxicity when tested against MCF-7 (breast), H-460 (lung), and SF-268 (CNS) human cancer cell lines in the NCI anticancer drug screen [1]. This class-level evidence suggests potential antifungal applications for the target compound scaffold, although direct experimental confirmation is required and is not currently available in published literature.

Antifungal Activity

Class-level

Related 2-furyl anilines: MIC 3.12–6.25 μg/mL

Target: not directly tested

Scaffold shows reported antifungal activity in class

Target compound activity unconfirmed; data to verify

Evidence Dimension	In vitro antifungal activity against dermatophytes (class-level scaffold activity)
Target Compound Data	Not directly tested; belongs to 2-furyl substituted aniline scaffold class
Comparator Or Baseline	Related 2-furyl substituted anilines (compounds 45–47, 73, 74): MIC = 3.12–6.25 μg/mL against Trichophyton rubrum
Quantified Difference	Class-level activity: MIC range 3.12–6.25 μg/mL for related 2-furyl anilines; target compound activity unconfirmed
Conditions	In vitro antifungal assay against dermatophyte panel; Bioorg Med Chem 2008, 16(2):794-809

Why This Matters

For research groups exploring antifungal lead discovery, the 2-furyl aniline scaffold is validated by literature precedent as a productive chemotype for antifungal activity, providing a rational starting point for further medicinal chemistry exploration with the target compound.

• [1] Kouznetsov VV, Vargas Méndez LY, Sortino M, et al. Antifungal and cytotoxic activities of some N-substituted aniline derivatives bearing a hetaryl fragment. Bioorg Med Chem. 2008;16(2):794-809. doi:10.1016/j.bmc.2007.10.034. View Source

Optimal Research and Industrial Application Scenarios for 3-Fluoro-N-[1-(furan-2-yl)ethyl]aniline

Fragment-Based Drug Discovery (FBDD) Using 19F NMR Screening

This compound is ideally suited as a fluorinated fragment for 19F NMR-based screening campaigns. Its compliance with the Rule of Three (MW 205.23, XLogP3 3, HBD 1, HBA 3) and the presence of a single 19F nucleus make it a viable candidate for fragment library inclusion in FBDD programs targeting protein-ligand interactions [1][2]. The meta-fluoro substitution provides a distinct 19F chemical shift environment that can facilitate deconvolution in cocktail screening formats. Programs that require fluorinated fragments for 19F NMR detection must select compounds like this over non-fluorinated analogs, which are incompatible with the method [1].

Medicinal Chemistry SAR Exploration Around the Fluoroaniline Scaffold

For structure-activity relationship (SAR) studies, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline serves as the meta-fluoro reference point in a matrix of positional isomers (ortho, meta, para). The differential metabolic stability profile of the meta-fluoroaniline substructure—specifically the preservation of fluorine during para-hydroxylation versus the defluorination observed with para-fluoroaniline—makes this compound a strategically important comparator in ADME-Tox profiling of fluoroaniline series [3]. The chiral center at the ethyl linker further enables exploration of stereochemical effects on target binding.

Antifungal Lead Discovery Starting Point

Based on the class-level evidence that 2-furyl substituted anilines demonstrate antifungal activity against dermatophytes with MIC values of 3.12–6.25 μg/mL against Trichophyton rubrum, this compound can serve as a scaffold for antifungal hit expansion and optimization [4]. The presence of the 3-fluoro substituent may modulate both potency and selectivity relative to non-fluorinated congeners, warranting systematic evaluation in dermatophyte and broader antifungal panels.

Chemical Biology Probe Development Requiring Defined Physicochemical Properties

The well-characterized computed properties of this compound (XLogP3 = 3, TPSA = 25.2 Ų, MW = 205.23) and its 95% commercial purity specification enable reproducible use in chemical biology experiments where consistent physicochemical behavior is critical [2][5]. The fluorine atom serves a dual purpose: modulating lipophilicity and providing a spectroscopic handle for 19F NMR monitoring of compound distribution and target engagement in cellular contexts.

Application

Selection Property

Validation Focus

19F NMR fragment screening

Fluorine spectroscopic handle

19F NMR detection and fragment library criteria

Fluoroaniline SAR studies

Meta-fluoro position and chiral linker

Metabolic stability and stereochemical SAR

Antifungal screening research

2-Furyl aniline scaffold

Dermatophyte panel MIC and selectivity

Chemical biology probe studies

Defined properties and 19F NMR tag

Cellular target engagement and distribution

• [1] Dalvit C, Vulpetti A. Fluorine-based NMR methods for fragment-based drug discovery. J Med Chem. 2016;59(11):5305-5313. View Source
• [2] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. View Source
• [3] Rietjens IM, Vervoort J. Microsomal metabolism of fluoroanilines. Xenobiotica. 1991;21(5):583-595. View Source
• [4] Kouznetsov VV, Vargas Méndez LY, Sortino M, et al. Antifungal and cytotoxic activities of some N-substituted aniline derivatives bearing a hetaryl fragment. Bioorg Med Chem. 2008;16(2):794-809. View Source
• [5] PubChem Compound Summary for CID 43194235, 3-fluoro-N-[1-(furan-2-yl)ethyl]aniline. Provides computed physicochemical properties. https://pubchem.ncbi.nlm.nih.gov/compound/43194235 (accessed 2026-04-27). View Source